![molecular formula C21H19F2NO5 B6281257 (2R,4S)-4-(difluoromethoxy)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid CAS No. 2137066-60-3](/img/no-structure.png)
(2R,4S)-4-(difluoromethoxy)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
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Overview
Description
Compounds with the fluorenylmethyloxycarbonyl (Fmoc) group, such as N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-valine , are often used in peptide synthesis. The Fmoc group serves as a protective group for the amino group during peptide bond formation .
Synthesis Analysis
The synthesis of Fmoc-amino acids typically involves the reaction of the corresponding amino acid with 9-fluorenylmethyl chloroformate (Fmoc-Cl) in the presence of a base .Molecular Structure Analysis
The molecular structure of these compounds typically includes the fluorenyl group attached to the amino acid via a carbamate linkage . The exact structure would depend on the specific amino acid and any additional substituents.Chemical Reactions Analysis
In peptide synthesis, the Fmoc group can be removed under mildly basic conditions, allowing the free amino group to participate in peptide bond formation .Physical And Chemical Properties Analysis
Fmoc-amino acids are typically solid at room temperature . The exact physical and chemical properties would depend on the specific amino acid and any additional substituents.Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R,4S)-4-(difluoromethoxy)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The carboxylic acid group is then activated and coupled with the protected amine group. The Fmoc group is then removed, and the difluoromethoxy group is introduced. Finally, the protecting groups are removed to yield the target compound.", "Starting Materials": [ "L-proline", "9H-fluorene-9-methanol", "2,2-difluoroethanol", "di-tert-butyl dicarbonate", "N,N-dimethylformamide", "triethylamine", "N-hydroxysuccinimide", "dicyclohexylcarbodiimide", "trifluoroacetic acid", "ethanol" ], "Reaction": [ "Protection of L-proline amine group with di-tert-butyl dicarbonate in N,N-dimethylformamide and triethylamine", "Introduction of Fmoc group onto protected amine group using N,N-dimethylformamide and diisopropylethylamine", "Activation of carboxylic acid group with N-hydroxysuccinimide and dicyclohexylcarbodiimide in N,N-dimethylformamide", "Coupling of activated carboxylic acid group with Fmoc-protected amine group in N,N-dimethylformamide and triethylamine", "Removal of Fmoc group with 20% piperidine in N,N-dimethylformamide", "Introduction of difluoromethoxy group using 2,2-difluoroethanol and trifluoroacetic acid in N,N-dimethylformamide", "Removal of protecting groups with trifluoroacetic acid in ethyl acetate and ethanol" ] } | |
CAS RN |
2137066-60-3 |
Product Name |
(2R,4S)-4-(difluoromethoxy)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid |
Molecular Formula |
C21H19F2NO5 |
Molecular Weight |
403.4 |
Purity |
95 |
Origin of Product |
United States |
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